Cas no 926272-05-1 (3-Methyl-4-tetrazol-1-yl-benzoic acid)
926272-05-1 structure
Product Name:3-Methyl-4-tetrazol-1-yl-benzoic acid
CAS No:926272-05-1
MF:C9H8N4O2
MW:204.18542098999
MDL:MFCD09047925
CID:3047072
PubChem ID:16775489
Update Time:2024-10-26
3-Methyl-4-tetrazol-1-yl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-tetrazol-1-yl-benzoic acid
- Benzoic acid, 3-methyl-4-(1H-tetrazol-1-yl)-
- 3-Methyl-4-(1h-1,2,3,4-tetrazol-1-yl)benzoic acid
- FFMBKMDEUZTVCN-UHFFFAOYSA-N
- MFCD09047925
- CS-0246986
- AKOS000131952
- 3-methyl-4-(1H-tetrazol-1-yl)benzoic acid
- 3-methyl-4-(tetrazol-1-yl)benzoic acid
- SY168291
- 926272-05-1
- Z295457280
- BMB27205
- EN300-35193
- 3-methyl-4-(1,2,3,4-tetrazol-1-yl)benzoic acid
- G27112
- SCHEMBL15757909
-
- MDL： MFCD09047925
- Inchi： 1S/C9H8N4O2/c1-6-4-7(9(14)15)2-3-8(6)13-5-10-11-12-13/h2-5H,1H3,(H,14,15)
- InChI Key： FFMBKMDEUZTVCN-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(N2C=NN=N2)C(C)=C1
Computed Properties
- Exact Mass: 204.06472551g/mol
- Monoisotopic Mass: 204.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 426.6±55.0 °C at 760 mmHg
- Flash Point: 211.8±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-Methyl-4-tetrazol-1-yl-benzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-4-tetrazol-1-yl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 034595-500mg |
3-Methyl-4-tetrazol-1-yl-benzoic acid |
926272-05-1 | 500mg |
$200.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034595-500mg |
3-Methyl-4-tetrazol-1-yl-benzoic acid |
926272-05-1 | 500mg |
3251.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034595-500mg |
3-Methyl-4-tetrazol-1-yl-benzoic acid |
926272-05-1 | 500mg |
3251CNY | 2021-05-07 | ||
| TRC | M342818-25mg |
3-Methyl-4-tetrazol-1-yl-benzoic Acid |
926272-05-1 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M342818-50mg |
3-Methyl-4-tetrazol-1-yl-benzoic Acid |
926272-05-1 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M342818-250mg |
3-Methyl-4-tetrazol-1-yl-benzoic Acid |
926272-05-1 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-35193-0.05g |
3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid |
926272-05-1 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-35193-0.1g |
3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid |
926272-05-1 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-35193-0.25g |
3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid |
926272-05-1 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-35193-0.5g |
3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid |
926272-05-1 | 95.0% | 0.5g |
$271.0 | 2025-02-20 |
3-Methyl-4-tetrazol-1-yl-benzoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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